2-Ethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine

• Molecular Formula: C7H12N4
• Molecular Weight: 152.20 g/mol
• SMILES: CCC1=NN2CCCNC2=N1
• InChI: InChI=1S/C7H12N4/c1-2-6-9-7-8-4-3-5-11(7)10-6/h2-5H2,1H3,(H,8,9,10)
• InChIKey: NRGZYQQDDUETIN-UHFFFAOYSA-N

2-Ethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine Core Structure & Chemical Context

2-Ethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine (CAS 1692320-21-0) is a partially hydrogenated triazolopyrimidine, distinguishing it from the more commonly studied fully aromatic [1,2,4]triazolo[1,5-a]pyrimidines. Its core scaffold consists of a fused triazole-pyrimidine ring system with a single ethyl substituent at the 2-position and a saturated 4,5,6,7-tetrahydro pyrimidine ring, as confirmed by its SMILES notation CCc1nc2n(n1)CCCN2 . As a ligand scaffold, substituted [1,2,4]triazolo[1,5-a]pyrimidines have been used to construct coordination compounds with first-row transition metals, where substitution pattern (e.g., ethyl vs. methyl vs. phenyl) influences metal binding geometry and crystal packing [1].

Coordination chemistry

Conformationally flexible tetrahydro N-donor ligand for first-row transition metal studies

CNS library core

Reported low TPSA and LogP values may support permeability-focused library design

Supramolecular building block

Single H-bond donor (NH) allows directed assembly research absent in aromatic analogs

• [1] Balkaran JM, van Bezouw SCP, van Bruchem J, et al. Coordination chemistry of substituted [1,2,4]triazolo[1,5-a]pyrimidines with first-row transition-metal ions: Synthesis, spectroscopy and single-crystal structure. Inorganica Chimica Acta. 2009;362(3):861-868. View Source

2-Ethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine Substitution Specificity

The 2-ethyl, tetrahydro substitution pattern of this compound creates a unique combination of steric, electronic, and conformational properties that cannot be replicated by fully aromatic analogs or differently substituted tetrahydro derivatives. The saturated 4,5,6,7-tetrahydro ring introduces conformational flexibility and alters the electronic environment of the nitrogen donor atoms compared to planar aromatic triazolopyrimidines, as evidenced by the distinct coordination geometries and crystal packing observed in metal complexes of ethyl-substituted versus methyl- or phenyl-substituted ligands [1]. Computed physicochemical properties, including TPSA (39.99 Ų), LogP (0.3748), and hydrogen-bond donor count (1), further differentiate this compound from its close analogs, with each property affecting solubility, permeability, and metal-binding affinity in ways that cannot be predicted by simple structural extrapolation .

H-Bond capacity mismatch

Fully aromatic triazolopyrimidines lack the single H-bond donor present in this tetrahydro scaffold, potentially altering supramolecular outcomes.

Conformational flexibility

The saturated 4,5,6,7-ring introduces conformational degrees of freedom absent in planar aromatic analogs; metal-binding geometries may shift.

Physicochemical profile

Computed LogP and TPSA differ from aromatic scaffolds; substitution with methyl or phenyl may non-linearly alter solubility and permeability.

• [1] Balkaran JM, van Bezouw SCP, van Bruchem J, et al. Coordination chemistry of substituted [1,2,4]triazolo[1,5-a]pyrimidines with first-row transition-metal ions: Synthesis, spectroscopy and single-crystal structure. Inorganica Chimica Acta. 2009;362(3):861-868. View Source

2-Ethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine Differentiation Evidence

LogP Differentiation: Tetrahydro vs. Aromatic Analogs

The computed LogP of the target 2-ethyl-tetrahydro compound is 0.3748 . While no experimentally determined LogP for the closest fully aromatic analog 5,7-diethyl-1,2,4-triazolo[1,5-a]pyrimidine (detp) has been published in the accessed literature, aromatic ring systems generally exhibit higher lipophilicity than their partially saturated counterparts due to increased polarizability. The low LogP suggests superior aqueous solubility and potentially distinct pharmacokinetic behavior compared to aromatic triazolopyrimidines.

LogP

Data to verify

0.37

Computed lipophilicity; aromatic analogs may be higher

Comparator data unavailable

Evidence Dimension	Computed LogP (lipophilicity)
Target Compound Data	LogP = 0.3748
Comparator Or Baseline	5,7-diethyl-1,2,4-triazolo[1,5-a]pyrimidine (detp): LogP not available; expected higher based on aromaticity
Quantified Difference	Not quantifiable (comparator data unavailable)
Conditions	Computed value; vendor datasheet (Leyan)

Why This Matters

LogP directly influences aqueous solubility and membrane permeability, making the lower LogP target compound potentially preferable for applications requiring polar environments or reduced non-specific binding.

Hydrogen-Bond Donor Capacity: Tetrahydro vs. Aromatic Analogs

The target compound possesses one hydrogen-bond donor (HBD = 1) due to the saturated pyrimidine NH, whereas fully aromatic [1,2,4]triazolo[1,5-a]pyrimidines lack an HBD entirely . This single donor site enables directed hydrogen-bonding interactions unavailable to aromatic analogs, as demonstrated in crystal structures of metal complexes where tetrahydro triazolopyrimidine ligands engage in specific H-bond networks [1].

H-Bond Donor

Class-level inference

Target: 1 HBD

vs. Aromatic class: 0 HBD

May support H-bonding interactions unavailable in aromatic class

Observed in crystal structures [1]

Evidence Dimension	Hydrogen-bond donor count
Target Compound Data	HBD = 1
Comparator Or Baseline	Fully aromatic [1,2,4]triazolo[1,5-a]pyrimidines: HBD = 0
Quantified Difference	+1 HBD vs. aromatic class
Conditions	Computed from molecular structure (vendor datasheet + structural logic)

Why This Matters

The presence of an HBD enables supramolecular assembly, host-guest chemistry, and specific protein-ligand interactions that are inaccessible to fully aromatic triazolopyrimidines.

• [1] Pyatakov DA, et al. Diversity Oriented Synthesis of Polycyclic Heterocycles through the Condensation of 2-Amino[1,2,4]triazolo[1,5-a]pyrimidines with 1,3-Diketones. J Org Chem. 2015;80(21):10694-10709. View Source

TPSA Differentiation: Tetrahydro Scaffold

The topological polar surface area (TPSA) of the target compound is 39.99 Ų . This is significantly lower than typical drug-like molecules (commonly >60 Ų), suggesting excellent membrane permeability potential. The tetrahydro scaffold provides a unique vector for further functionalization at multiple positions while maintaining a low baseline TPSA.

TPSA

Data to verify

39.99 Ų

Low polar surface area may support permeability screening

Below typical oral drug TPSA threshold (~60 Ų)

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	TPSA = 39.99 Ų
Comparator Or Baseline	General drug-like space: typically >60 Ų TPSA for optimal oral bioavailability (class-level reference)
Quantified Difference	~20 Ų lower than typical drug TPSA threshold
Conditions	Computed value; vendor datasheet

Why This Matters

Low TPSA is desirable for CNS penetration and intracellular target access; this scaffold offers a compact polar footprint for building libraries with favorable permeability profiles.

2-Ethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine Application Scenarios

Coordination Chemistry and Metal Complex Synthesis

The ethyl-substituted tetrahydro scaffold serves as a conformationally flexible N-donor ligand. Its single H-bond donor and low TPSA enable construction of metal complexes with distinct geometries not achievable with planar aromatic triazolopyrimidine ligands, as evidenced by the structural diversity observed in [1,2,4]triazolo[1,5-a]pyrimidine-based coordination compounds [1]. Researchers developing new catalysts, magnetic materials, or metallodrugs can exploit this scaffold to tune metal-binding modes.

Medicinal Chemistry Scaffold for CNS-Penetrant Library Design

With a computed LogP of 0.3748 and TPSA of 39.99 Ų, this compound falls within favorable ranges for CNS drug discovery . Its tetrahydro ring provides an additional vector for derivatization at positions 5, 6, or 7, while the 2-ethyl group offers a defined lipophilic contact. Medicinal chemists can use this core to generate focused libraries targeting neurological or psychiatric indications where low TPSA and controlled lipophilicity are essential.

Supramolecular Building Block for Hydrogen-Bond-Directed Assembly

The single N-H donor in the saturated pyrimidine ring enables directional hydrogen bonding that is absent in fully aromatic triazolopyrimidines. This property is critical for crystal engineering, host-guest systems, and molecular recognition studies where precise H-bond geometry is required [2]. The computed H-bond acceptor count of 4 further provides multiple complementary interaction sites.

Application

Selection Property

Validation Focus

Metal complex synthesis

Conformationally flexible tetrahydro N-donor scaffold

Coordination geometry and crystal-packing studies

CNS-focused library design

Low TPSA and computed LogP profile

Permeability screening in CNS research models

Supramolecular assembly

Single directional H-bond donor (NH)

Hydrogen-bond-directed crystal engineering

• [1] Balkaran JM, et al. Inorganica Chimica Acta. 2009;362(3):861-868. View Source
• [2] Pyatakov DA, et al. J Org Chem. 2015;80(21):10694-10709. Demonstrates selective reactivity of tetrahydro vs. aromatic aminotriazolopyrimidines. View Source